{3-(2-methoxyethyl)-1-[(methylthio)acetyl]-3-piperidinyl}methanol

• IUPAC Name: 1-[3-(hydroxymethyl)-3-(2-methoxyethyl)piperidin-1-yl]-2-methylsulfanylethanone
• InChI: InChI=1S/C12H23NO3S/c1-16-7-5-12(10-14)4-3-6-13(9-12)11(15)8-17-2/h14H,3-10H2,1-2H3
• InChI Key: PKZWYXBQMDFHHQ-UHFFFAOYSA-N
• Canonical SMILES: COCCC1(CCCN(C1)C(=O)CSC)CO
• Molecular Formula: C12H23NO3S
• Molecular Weight: 261.38 g/mol

Description

{3-(2-methoxyethyl)-1-[(methylthio)acetyl]-3-piperidinyl}methanol, also known as MEMAM or MTAM, is a chemical compound that has gained attention in scientific research for its potential as a therapeutic agent.

Mechanism of Action

The exact mechanism of action of {3-(2-methoxyethyl)-1-[(methylthio)acetyl]-3-piperidinyl}methanol is not fully understood. However, it is thought to act on the dopamine system in the brain, which is involved in reward and motivation. {3-(2-methoxyethyl)-1-[(methylthio)acetyl]-3-piperidinyl}methanol may also modulate the activity of other neurotransmitters, such as serotonin and norepinephrine.
Biochemical and Physiological Effects:
Studies have shown that {3-(2-methoxyethyl)-1-[(methylthio)acetyl]-3-piperidinyl}methanol can increase dopamine release in the brain, which may contribute to its effects on addiction and mood disorders. It has also been shown to increase the expression of certain genes involved in synaptic plasticity, which is important for learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of using {3-(2-methoxyethyl)-1-[(methylthio)acetyl]-3-piperidinyl}methanol in lab experiments is its high purity and specificity. It can be synthesized with high yields and is readily available for research purposes. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret results from experiments.

Future Directions

There are several future directions for research on {3-(2-methoxyethyl)-1-[(methylthio)acetyl]-3-piperidinyl}methanol. One area of interest is its potential as a treatment for addiction and mood disorders. Further studies are needed to determine the optimal dosage and administration route for these applications. Additionally, research on the long-term effects of {3-(2-methoxyethyl)-1-[(methylthio)acetyl]-3-piperidinyl}methanol on the brain and body is needed to fully understand its safety and efficacy.

Synthesis Methods

The synthesis of {3-(2-methoxyethyl)-1-[(methylthio)acetyl]-3-piperidinyl}methanol involves a multistep process that starts with the reaction of 2-methoxyethylamine with methylthioacetic acid. The resulting product is then reacted with piperidine and formaldehyde to produce {3-(2-methoxyethyl)-1-[(methylthio)acetyl]-3-piperidinyl}methanol. This process has been optimized to produce high yields and purity of the final product.

Scientific Research Applications

{3-(2-methoxyethyl)-1-[(methylthio)acetyl]-3-piperidinyl}methanol has been studied for its potential as a treatment for various diseases and disorders. One area of interest is its role in treating addiction. Studies have shown that {3-(2-methoxyethyl)-1-[(methylthio)acetyl]-3-piperidinyl}methanol can reduce drug-seeking behavior in animal models of addiction. It has also been studied for its potential as an antidepressant and anxiolytic agent.